Cas no 685513-99-9 ((4-Chloro-1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridin-5-yl)boronic acid)

(4-Chloro-1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridin-5-yl)boronic acid is a specialized boronic acid derivative used in cross-coupling reactions, particularly Suzuki-Miyaura couplings, due to its reactive boronic acid functional group. The triisopropylsilyl (TIPS) protecting group enhances stability, preventing unwanted side reactions during synthesis. This compound is valuable in pharmaceutical and agrochemical research for constructing complex heterocyclic frameworks. Its chloro substituent offers further functionalization potential, enabling diverse derivatization pathways. High purity and consistent reactivity make it a reliable intermediate for constructing pyrrolopyridine-based scaffolds. Suitable for controlled, selective transformations, it is often employed in small-molecule drug discovery and materials science applications.

(4-Chloro-1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridin-5-yl)boronic acid structure

685513-99-9 structure

Product Name:(4-Chloro-1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridin-5-yl)boronic acid

CAS No:685513-99-9

MF:C₁₆H₂₆BClN₂O₂Si

MW:352.739344120026

MDL:MFCD11616409

CID:832962

PubChem ID:49758906

Update Time:2025-05-27

(4-Chloro-1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridin-5-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

- (4-Chloro-1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridin-5-yl)boronic acid
- (4-Chloro-1-(triisopropylsilyl)-1H-pyrrolo-[2,3-b]pyridin-5-yl)boronic acid
- 4-Chloro-1-(triisopropylsilyl)-1H-pyrrolo[2,3-B]pyridine-5-boronic acid
- Boronic acid, [4-chloro-1-[tris(1-methylethyl)silyl]-1H-pyrrolo[2,3-b]pyridin-5-yl]- (9CI)
- B-[4-Chloro-1-[tris(1-methylethyl)silyl]-1H-pyrrolo[2,3-b]pyridin-5-yl]boronic acid
- 685513-99-9
- DTXSID701130374
- {4-chloro-1-[tris(propan-2-yl)silyl]-1H-pyrrolo[2,3-b]pyridin-5-yl}boronic acid
- FD10198
- (4-Chloro-1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridin-5-yl)boronicacid
- 4-Chloro-1-(triisopropylsilyl)-1H-pyrrolo[2,3-B]pyridine-5-boronicacid
- CS-0004165
- AB87818
- [4-chloro-1-tri(propan-2-yl)silylpyrrolo[2,3-b]pyridin-5-yl]boronic acid
- BORONIC ACID, [4-CHLORO-1-[TRIS(1-METHYLETHYL)SILYL]-1H-PYRROLO[2,3-B]PYRIDIN-5-YL]-
- MDL： MFCD11616409
- Inchi： 1S/C16H26BClN2O2Si/c1-10(2)23(11(3)4,12(5)6)20-8-7-13-15(18)14(17(21)22)9-19-16(13)20/h7-12,21-22H,1-6H3
- InChI Key： XVQOBKBXSXMQNR-UHFFFAOYSA-N
- SMILES： ClC1C(B(O)O)=CN=C2C=1C=CN2[Si](C(C)C)(C(C)C)C(C)C

Computed Properties

Exact Mass: 352.15500
Monoisotopic Mass: 352.155
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 23
Rotatable Bond Count: 5
Complexity: 390
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 58.3A^2

Experimental Properties

PSA: 58.28000
LogP: 3.39310

(4-Chloro-1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridin-5-yl)boronic acid Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(4-Chloro-1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridin-5-yl)boronic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029195412-1g	(4-Chloro-1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridin-5-yl)boronic acid	685513-99-9	95%	1g	$775.68	2023-09-01
Matrix Scientific	100067-1g	(4-Chloro-1-(triisopropylsilyl)-1H-pyrrolo-[2,3-b]pyridin-5-yl)boronic acid, 95+%	685513-99-9	95+%	1g	$2268.00	2023-09-10
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBEB10472-100.0mg	(4-chloro-1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridin-5-yl)boronic acid	685513-99-9	95%	100.0mg	￥1121.0000	2025-04-11
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBEB10472-250.0mg	(4-chloro-1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridin-5-yl)boronic acid	685513-99-9	95%	250.0mg	￥1793.0000	2025-04-11
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBEB10472-500.0mg	(4-chloro-1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridin-5-yl)boronic acid	685513-99-9	95%	500.0mg	￥2987.0000	2025-04-11
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBEB10472-1.0g	(4-chloro-1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridin-5-yl)boronic acid	685513-99-9	95%	1.0g	￥4478.0000	2025-04-11
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBEB10472-5.0g	(4-chloro-1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridin-5-yl)boronic acid	685513-99-9	95%	5.0g	￥13434.0000	2025-04-11
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBEB10472-100mg	(4-chloro-1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridin-5-yl)boronic acid	685513-99-9	95%	100mg	￥1224.0	2024-04-17
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBEB10472-250mg	(4-chloro-1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridin-5-yl)boronic acid	685513-99-9	95%	250mg	￥1958.0	2024-04-17
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBEB10472-500mg	(4-chloro-1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridin-5-yl)boronic acid	685513-99-9	95%	500mg	￥3262.0	2024-04-17

(4-Chloro-1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridin-5-yl)boronic acid Production Method

(4-Chloro-1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridin-5-yl)boronic acid Suppliers

Amadis Chemical Company Limited

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(CAS:685513-99-9)(4-Chloro-1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridin-5-yl)boronic acid

Order Number:A1089646

Stock Status:in Stock

Quantity:10g

Purity:99%

Pricing Information Last Updated:Thursday, 29 August 2024 19:59

Price ($):3038.0

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